Cas no 67603-49-0 (L-Cysteine, N-(1-oxohexadecyl)-)

• Product Name: L-Cysteine, N-(1-oxohexadecyl)-
• CAS No: 67603-49-0
• MF: C₁₉H₃₇NO₃S
• MW: 359.566984891891
• CID: 394547
• PubChem ID: 12151201
• Update Time: 2025-04-19

L-Cysteine, N-(1-oxohexadecyl)- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-(1-oxohexadecyl)-
• (2R)-2-(hexadecanoylamino)-3-sulfanylpropanoic acid
• 67603-49-0
• N-palmitoylcysteine
• N-hexadecanoyl-L-cysteine
• SCHEMBL359018
• DTXSID30478632
• n-palmitoyl-l-cysteine
• N-(1-oxohexadecyl)-L-cysteine
• (R)-2-hexadecanoylamino-3-mercaptopropanoic acid
• palmitoyl-cysteine
• YYHOQQKJSHXDEN-KRWDZBQOSA-N
• CHEBI:21780
• N-palmitoyl-(L)-cysteine

• Inchi： 1S/C19H37NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)20-17(16-24)19(22)23/h17,24H,2-16H2,1H3,(H,20,21)(H,22,23)/t17-/m0/s1
• InChI Key： YYHOQQKJSHXDEN-KRWDZBQOSA-N
• SMILES： SC[C@@H](C(=O)O)NC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 359.24961
• Monoisotopic Mass: 359.24941522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 66.4